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Compound of Interest

Compound Name: Acid Red 249

Cat. No.: B12401964

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acid Red 249, a water-soluble anionic dye, finds applications in various laboratory settings,
primarily as a stain in histological and cytological studies, and potentially in cytotoxicity assays.
[1][2][3] Its vibrant red color allows for clear visualization of cellular components. Proper
preparation of stock solutions is critical to ensure reproducibility and accuracy in experimental
results. These application notes provide detailed protocols for the preparation of Acid Red 249
stock solutions and a general workflow for its application in a laboratory setting.

Physicochemical Properties and Solubility

Acid Red 249 typically presents as a dark red powder. It is soluble in water and slightly soluble
in ethanol.[1][2][3] For high-concentration stock solutions, dimethyl sulfoxide (DMSO) can be
used as a solvent, with a solubility of up to 50 mg/mL.[4]

Data Presentation: Acid Red 249 Stock Solution
Parameters
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Parameter Value Reference
Molecular Formula C29H20CIN3Naz2010S3 [1]
Molecular Weight 748.11 g/mol [1]
Appearance Dark red powder [2]
Solubility in Water Soluble [2]
Solubility in Ethanol Slightly soluble [2]
Solubility in DMSO 50 mg/mL (requires sonication)  [4]
Recommended Solvents Deionized Water, DMSO [2][4]

-20°C for up to 1 month, -80°C

Storage of Stock Solution
for up to 6 months

[4]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Aqueous Stock

Solution of Acid Red 249

This protocol describes the preparation of a 10 mM stock solution in deionized water, suitable

for most routine staining procedures.

Materials:

e Acid Red 249 powder (MW: 748.11 g/mol )

e High-purity deionized water

o Calibrated analytical balance

e 50 mL conical tube or appropriate volumetric flask

e Magnetic stirrer and stir bar

e 0.22 um sterile syringe filter
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« Sterile microcentrifuge tubes for aliquoting
Procedure:

o Calculate the required mass: To prepare 10 mL of a 10 mM stock solution, calculate the
mass of Acid Red 249 needed:

o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass (g) = 0.010 mol/L x 0.010 L x 748.11 g/mol = 0.0748 g (or 74.8 mQ)

e Weighing: Carefully weigh out 74.8 mg of Acid Red 249 powder using a calibrated analytical
balance.

¢ Dissolution:

o Add approximately 8 mL of deionized water to a 50 mL conical tube containing a magnetic
stir bar.

o Slowly add the weighed Acid Red 249 powder to the water while stirring.

o Continue stirring at room temperature until the powder is completely dissolved. The
solution should be a clear, deep red.

e Volume Adjustment: Once fully dissolved, add deionized water to bring the final volume to 10
mL.

 Sterilization (Optional): For applications requiring sterile conditions (e.qg., cell culture-based
assays), filter the solution through a 0.22 um sterile syringe filter into a sterile container.

» Aliquoting and Storage:

o Aliquot the stock solution into smaller, single-use volumes (e.g., 100 pL or 500 pL) in
sterile microcentrifuge tubes.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[4] Avoid repeated freeze-thaw cycles.
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Protocol 2: Preparation of a High-Concentration (50
mg/mL) DMSO Stock Solution

This protocol is suitable for experiments requiring a highly concentrated stock solution that can
be diluted into aqueous buffers or media.

Materials:

Acid Red 249 powder

e Anhydrous, high-purity DMSO

o Calibrated analytical balance

e Glass vial with a screw cap

o \ortex mixer

e Sonicator (water bath)

« Sterile microcentrifuge tubes for aliquoting

Procedure:

» Weighing: Weigh out the desired amount of Acid Red 249 powder (e.g., 50 mg) into a clean,
dry glass vial.

e Dissolution:

o Add the appropriate volume of DMSO to achieve a 50 mg/mL concentration (e.g., 1 mL for
50 mg of powder).

o Vortex the mixture vigorously for 1-2 minutes.

o If the powder is not fully dissolved, place the vial in a water bath sonicator and sonicate for
10-15 minutes, or until the solution is clear.[4]

 Aliquoting and Storage:
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o Aliquot the stock solution into small, single-use volumes in sterile microcentrifuge tubes.

o Store the aliquots at -80°C for up to 6 months.[4] DMSO has a high freezing point (-18.5
°C), so the solution will be frozen at this temperature.

Mandatory Visualizations
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Experimental Workflow: Cytotoxicity Assay using Acid Red 249
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Caption: Workflow for a cell viability assay using Acid Red 249.
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Acid Red 249 Stock Solution Preparation
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Caption: Preparation of aqueous and DMSO stock solutions of Acid Red 249.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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